Cas no 338750-76-8 (4-(4-CHLOROPHENYL)-7,7-DIMETHYL-4,6,7,8-TETRAHYDRO-2H-CHROMENE-2,5(3H)-DIONE)

• Product Name: 4-(4-CHLOROPHENYL)-7,7-DIMETHYL-4,6,7,8-TETRAHYDRO-2H-CHROMENE-2,5(3H)-DIONE
• CAS No: 338750-76-8
• MF: C₁₇H₁₇ClO₃
• CID: 1460444
• Update Time: 2025-05-19

4-(4-CHLOROPHENYL)-7,7-DIMETHYL-4,6,7,8-TETRAHYDRO-2H-CHROMENE-2,5(3H)-DIONE Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2,5(3H)-dione,4-(4-chlorophenyl)-4,6,7,8-tetrahydro-7,7-dimethyl-
• 4-(4-CHLOROPHENYL)-7,7-DIMETHYL-4,6,7,8-TETRAHYDRO-2H-CHROMENE-2,5(3H)-DIONE
• 4-(4-chlorophenyl)-7,7-dimethyl-3,4,5,6,7,8-hexahydro-2H-1-benzopyran-2,5-dione
• 2H-1-Benzopyran-2,5(3H)-dione, 4-(4-chlorophenyl)-4,6,7,8-tetrahydro-7,7-dimethyl-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans

Additional information on 4-(4-CHLOROPHENYL)-7,7-DIMETHYL-4,6,7,8-TETRAHYDRO-2H-CHROMENE-2,5(3H)-DIONE

4-(4-CHLOROPHENYL)-7,7-DIMETHYL-4,6,7,8-TETRAHYDRO-2H-CHROMENE-2,5(3H)-DIONE: A Comprehensive Overview

CAS No. 338750-76-8, also known as 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione is characterized by a chromene core with a substituted chlorophenyl group and two methyl groups. The presence of these functional groups imparts specific chemical and biological properties to the molecule. Recent studies have focused on elucidating the pharmacological activities of this compound and its potential as a lead molecule for drug development.

One of the key areas of interest in the study of 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of the research on 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione is its anti-cancer activity. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of the PI3K/Akt pathway in breast cancer cells and to enhance the sensitivity of these cells to chemotherapeutic agents.

In addition to its anti-inflammatory and anti-cancer properties, 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione has also been investigated for its neuroprotective effects. Preclinical studies have indicated that this compound can reduce oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione as a neuroprotective agent.

The pharmacokinetic profile of 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione has also been studied to understand its bioavailability and metabolism. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are crucial for its potential use as an orally administered therapeutic agent.

Furthermore, the safety profile of 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 4-(4-chlorophenyl)-7,7-dimethyl-4,6,7，8-tetrahydro-2H-chromene-2，5(3H)-dione (CAS No. 338750-76-8) is a promising compound with diverse pharmacological activities. Its anti-inflammatory，anti-cancer，and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into the mechanisms underlying its biological effects and to advance its clinical translation.